Cas no 1363404-76-5 (1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)azepan-3-amine dihydrochloride)

1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)azepan-3-amine dihydrochloride is a chemically synthesized compound featuring a pyrazole core substituted with a nitro group and an azepane amine moiety. The dihydrochloride salt form enhances its stability and solubility, making it suitable for research applications. The presence of the nitro group and the tertiary amine structure suggests potential reactivity in nucleophilic or electrophilic transformations. This compound may serve as a valuable intermediate in medicinal chemistry, particularly in the development of heterocyclic scaffolds for pharmacological studies. Its well-defined molecular structure allows for precise modifications, facilitating investigations into structure-activity relationships. The product is typically characterized by high purity, ensuring reproducibility in experimental settings.
1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)azepan-3-amine dihydrochloride structure
1363404-76-5 structure
Product Name:1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)azepan-3-amine dihydrochloride
CAS No:1363404-76-5
MF:C10H19Cl2N5O2
MW:312.196159601212
CID:4918170
Update Time:2025-11-02

1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)azepan-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)azepan-3-amine dihydrochloride
    • 3-AMINO-1-(1-METHYL-4-NITRO-1H-PYRAZOL-5-YL)AZEPANE 2HCL
    • Inchi: 1S/C10H17N5O2.2ClH/c1-13-10(9(6-12-13)15(16)17)14-5-3-2-4-8(11)7-14;;/h6,8H,2-5,7,11H2,1H3;2*1H
    • InChI Key: ZIUDBDKDGACFQA-UHFFFAOYSA-N
    • SMILES: Cl.Cl.[O-][N+](C1C=NN(C)C=1N1CCCCC(C1)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 282
  • Topological Polar Surface Area: 92.9

1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)azepan-3-amine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM285531-1g
1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)azepan-3-amine dihydrochloride
1363404-76-5 97%
1g
$*** 2023-03-31
Chemenu
CM285531-1g
1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)azepan-3-amine dihydrochloride
1363404-76-5 97%
1g
$669 2021-06-09

Additional information on 1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)azepan-3-amine dihydrochloride

Comprehensive Guide to 1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)azepan-3-amine dihydrochloride (CAS No. 1363404-76-5)

1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)azepan-3-amine dihydrochloride (CAS No. 1363404-76-5) is a specialized chemical compound gaining attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole and azepane structural motifs, has shown potential in various applications, particularly in drug discovery and medicinal chemistry. Researchers are increasingly interested in its properties due to its relevance in targeting specific biological pathways.

The molecular structure of 1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)azepan-3-amine dihydrochloride includes a nitro-substituted pyrazole ring linked to an azepane moiety, which contributes to its distinctive chemical behavior. The presence of the dihydrochloride salt form enhances its solubility, making it suitable for various experimental conditions. This compound is often explored for its potential as a kinase inhibitor or receptor modulator, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for 1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)azepan-3-amine dihydrochloride has grown, particularly in academic and industrial research settings. Its CAS No. 1363404-76-5 is frequently searched in scientific databases, reflecting its importance in ongoing studies. Researchers are investigating its role in neurodegenerative diseases, cancer therapeutics, and inflammatory disorders, areas that are currently at the forefront of biomedical research.

One of the key advantages of this compound is its versatility in chemical modifications. The pyrazole and azepane rings provide multiple sites for functionalization, allowing scientists to tailor its properties for specific applications. This adaptability makes 1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)azepan-3-amine dihydrochloride a valuable tool in the development of novel therapeutic agents.

From a synthetic chemistry perspective, the preparation of 1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)azepan-3-amine dihydrochloride involves multi-step organic reactions, including nitration, cyclization, and salt formation. These processes require precise control to ensure high purity and yield, which are critical for research applications. The compound’s stability under various conditions also makes it a reliable candidate for long-term studies.

The growing interest in 1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)azepan-3-amine dihydrochloride is also reflected in the increasing number of publications and patents referencing its use. Its potential applications in drug delivery systems and bioconjugation techniques are particularly noteworthy, as these areas are rapidly evolving in the pharmaceutical industry. Researchers are also exploring its interactions with enzymes and proteins, which could lead to breakthroughs in understanding disease mechanisms.

In summary, 1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)azepan-3-amine dihydrochloride (CAS No. 1363404-76-5) is a compound of significant scientific interest due to its structural uniqueness and potential applications. Its relevance in cutting-edge research areas such as drug discovery, medicinal chemistry, and biomolecular studies ensures its continued prominence in the scientific community. As research progresses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing new therapeutic strategies.

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